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Introduction

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a robust and sensitive
immunoassay technology widely used in drug discovery for high-throughput screening (HTS)
and kinase profiling.[1][2] This method combines the low background benefits of Time-
Resolved Fluorescence (TRF) with the homogeneous format of Férster Resonance Energy
Transfer (FRET).[3] The result is a highly specific and reproducible assay with an excellent
signal-to-noise ratio.

Crebtide is a synthetic peptide derived from the human cAMP Response Element Binding
(CREB) protein, encompassing the critical phosphorylation site at Serine 133.[3] This site is a
known substrate for a variety of important kinases, including Protein Kinase A (PKA), Mitogen-
and stress-activated protein kinase 1 (MSK1), and Calmodulin-dependent protein kinases
(CaMK).[3] This makes Crebtide an ideal substrate for use in TR-FRET assays designed to
measure the activity of these kinases or to screen for their inhibitors.
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Principle of the Assay

The TR-FRET kinase assay using Crebtide is a two-step process involving an enzymatic
reaction followed by detection.

¢ Kinase Reaction: A kinase of interest (e.g., PKA) phosphorylates an acceptor-labeled
Crebtide substrate (e.g., ULight™-Crebtide) in the presence of ATP.

o Detection: A specific antibody that recognizes the phosphorylated Ser133 on Crebtide is
added. This antibody is labeled with a long-lifetime lanthanide donor fluorophore, typically
Europium (Eu). When the antibody binds to the phosphorylated ULight-Crebtide, the
Europium donor and the ULight acceptor are brought into close proximity.[3]

» Signal Generation: Upon excitation of the Europium donor at 320-340 nm, energy is
transferred to the ULight acceptor, which in turn emits a specific, long-lived signal at 665 nm.
[3] The intensity of this signal is directly proportional to the amount of phosphorylated
Crebtide, thus quantifying the kinase's activity.

Signaling Pathway: PKA-Mediated CREB
Phosphorylation

The diagram below illustrates a common signaling cascade where Protein Kinase A (PKA) is
activated and subsequently phosphorylates CREB, a key transcription factor for genes involved
in metabolism, memory, and cell survival. Crebtide mimics the phosphorylation site on CREB,
making it a relevant substrate for studying this pathway.[4][5][6][7][8]
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Caption: PKA-CREB signaling pathway leading to gene transcription.

Experimental Protocols

This protocol is adapted for a PKA kinase assay in a 384-well plate format.[9] Optimization may
be required for other kinases or assay formats.

1. Reagent Preparation

e 1X Kinase Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgClz, 1 mM EGTA, 2 mM DTT,
0.01% Tween-20.

o ULight-Crebtide (Substrate): Prepare a 4X working solution (e.g., 200 nM) in 1X Kinase
Assay Buffer.
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o PKA (Enzyme): Prepare a 2X working solution (e.g., 20 pM) in 1X Kinase Assay Buffer. Keep

on ice.

o ATP: Prepare a 4X working solution at the desired concentration (e.g., at the Km value) in 1X
Kinase Assay Buffer. For ATP titrations, prepare a serial dilution.

o 1X Detection Buffer: Dilute a 10X stock buffer (e.g., LANCE Detection Buffer) with deionized
water.

o Stop Solution: Prepare a 4X working solution of 40 mM EDTA in 1X Detection Buffer.

o Detection Mix: Prepare a 4X working solution of Eu-anti-phospho-CREB (Ser133) antibody
(e.g., 8 nM) in 1X Detection Buffer.

2. Assay Procedure

The following procedure is for a final assay volume of 20 L.
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Step Action Volume per Well Notes
Add 2X PKA solution
to wells of a white, Add buffer to control
1 10 uL )
low-volume 384-well wells lacking enzyme.
plate.
Add 4X ULight-
2 ) ) 5uL
Crebtide solution.
For inhibitor
Initiate Kinase screening, pre-
3 Reaction: Add 4X ATP 5L incubate enzyme and
solution. inhibitor before adding
ATP.
Incubation time is
Incubate: Seal the ) i
) typically 60 minutes
4 plate and incubate at -
but should be
room temperature. o
optimized.[9][10]
_ Mix gently. Incubate
Stop Reaction: Add )
5 ] 5pL for 5-10 minutes at
4X Stop Solution.
room temperature.[9]
Add Detection Mix: ] )
_ The final volume is
6 Add 4X Eu-antibody 5puL
. . now 25 pL.
Detection Mix.
Incubate: Seal the ) ) ]
60 minutes is a typical
plate, protect from ) o
7 ] ] - incubation time for
light, and incubate at ] o
antibody binding.[9]
room temperature.
Read Plate: Measure Excite at ~320-340
8 the TR-FRET signal nm; read emissions at

on a compatible plate

reader.

615 nm (donor) and

665 nm (acceptor).

Data Presentation
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Assay Parameters & Quantitative Data

The following tables summarize typical concentrations and performance metrics for a Crebtide-
based TR-FRET kinase assay.

Table 1: Typical Reagent Final Concentrations

Reagent Final Concentration Reference
ULight-Crebtide 50 nM [9]

PKA Kinase 10 pM 9]
Eu-anti-pCREB Ab 2nM 9]

ATP Km or desired conc. [11]

| EDTA (in stop solution) | 10 mM [[10] |

Table 2: Example Assay Performance & Results

Parameter Typical Value Description

The concentration of ATP
required to achieve 50% of
ATP ECso 1.3 yM the maximal kinase activity
under the specified assay
conditions.[9]

A statistical measure of assay
Z'-factor >0.7 quality. Avalue > 0.5 is

considered excellent for HTS.

Ratio of the signal from a fully
Signal/Background >10 phosphorylated reaction vs. a

no-kinase control.

| Incubation Time| 60 min (Kinase) + 60 min (Detection) | Standard incubation periods that may
require optimization.[9] |
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Data Analysis

The TR-FRET signal is typically expressed as a ratio of the acceptor emission (665 nm) to the
donor emission (615 nm). This ratiometric calculation corrects for well-to-well variations and
reduces data variability.[12]

e Formula: TR-FRET Ratio = (Emission at 665 nm / Emission at 615 nm) * 10,000

« Inhibitor Analysis: For inhibitor screening, plot the TR-FRET ratio against the logarithm of the
inhibitor concentration and fit the data to a four-parameter logistic equation to determine the
ICso0 value.[12]

Experimental Workflow Visualization

The diagram below outlines the major steps of the Crebtide TR-FRET kinase assay in a high-
throughput screening context.
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Caption: Homogeneous TR-FRET kinase assay workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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